Cas no 2172265-22-2 (2-{3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}acetic acid)

• Product Name: 2-{3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}acetic acid
• CAS No: 2172265-22-2
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6054706
• PubChem ID: 165585455
• Update Time: 2025-10-10

2-{3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}acetic acid
• EN300-1529091
• 2-{[3-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]oxy}acetic acid
• 2172265-22-2

• Inchi： 1S/C24H26N2O6/c27-22(26-32-14-23(28)29)11-16(15-9-10-15)12-25-24(30)31-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21H,9-14H2,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： ZYSAKVTXMLKQTO-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC(CC(NOCC(=O)O)=O)C1CC1)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}acetic acid

Research Briefing on 2-{3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}acetic acid (CAS: 2172265-22-2)

In recent years, the compound 2-{3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}acetic acid (CAS: 2172265-22-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, peptide synthesis, and targeted therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclopropyl moiety makes it a versatile intermediate in organic synthesis and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, bioavailability, and efficacy. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to purify and characterize the compound. The Fmoc group, in particular, plays a critical role in protecting amino functionalities during peptide coupling reactions, thereby facilitating the synthesis of complex peptide sequences with high yield and purity.

One of the key findings from recent research is the application of 2-{3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}acetic acid in the development of novel peptide-based therapeutics. Its ability to act as a linker or spacer in peptide conjugates has been explored in the context of targeted drug delivery systems. For instance, studies have demonstrated its utility in the conjugation of therapeutic peptides to nanoparticles or antibodies, thereby enhancing their specificity and reducing off-target effects. This approach holds significant promise for the treatment of various diseases, including cancer and autoimmune disorders.

Furthermore, the compound's cyclopropyl group has been investigated for its potential to modulate the pharmacokinetic properties of peptide drugs. The incorporation of cyclopropyl moieties is known to improve metabolic stability and resistance to enzymatic degradation, which are critical factors in the design of long-acting peptide therapeutics. Recent in vitro and in vivo studies have provided evidence of the compound's ability to enhance the half-life and bioavailability of peptide drugs, making it a valuable tool in the development of next-generation biologics.

In addition to its therapeutic applications, 2-{3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}acetic acid has also been utilized in the field of chemical biology as a probe for studying protein-protein interactions and enzyme mechanisms. Its unique structure allows for the introduction of fluorescent or affinity tags, enabling researchers to track and analyze biological processes with high precision. This has opened new avenues for understanding complex cellular pathways and identifying potential drug targets.

Despite these advancements, challenges remain in the large-scale synthesis and commercialization of this compound. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential in the pharmaceutical industry. Ongoing research is focused on optimizing synthetic routes and developing greener, more sustainable production methods to overcome these hurdles.

In conclusion, 2-{3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}acetic acid (CAS: 2172265-22-2) represents a promising candidate in the fields of peptide synthesis, drug development, and chemical biology. Its unique structural features and versatile applications make it a valuable asset for researchers and pharmaceutical companies alike. Continued exploration of its properties and potential uses is expected to yield further breakthroughs in the coming years.